Cas no 2011-69-0 (Acetamide, 2-amino-N-(2-benzoyl-4-nitrophenyl)-)

2011-69-0 structure
Product name:Acetamide, 2-amino-N-(2-benzoyl-4-nitrophenyl)-
Acetamide, 2-amino-N-(2-benzoyl-4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-amino-N-(2-benzoyl-4-nitrophenyl)-
- 2-amino-N-(2-benzoyl-4-nitrophenyl)acetamide
- YEABXHBIQRGGDP-UHFFFAOYSA-N
- DTXSID90347118
- Diphenyl ketone, 2-[aminoacetylamino]-5-nitro-
- 2-Amino-N-(2-benzoyl-4-nitrophenyl)acetamide #
- SCHEMBL11157919
- 2011-69-0
-
- Inchi: InChI=1S/C15H13N3O4/c16-9-14(19)17-13-7-6-11(18(21)22)8-12(13)15(20)10-4-2-1-3-5-10/h1-8H,9,16H2,(H,17,19)
- InChI Key: YEABXHBIQRGGDP-UHFFFAOYSA-N
- SMILES: NCC(NC1=CC=C([N+]([O-])=O)C=C1C(C1=CC=CC=C1)=O)=O
Computed Properties
- Exact Mass: 299.09069
- Monoisotopic Mass: 299.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 115.33
Acetamide, 2-amino-N-(2-benzoyl-4-nitrophenyl)- Related Literature
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
-
E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
-
Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
-
Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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